(+/-)-5-(1-Bromopropyl)-2,4-dichloro-pyrimidine

• Molecular Formula: C7H7BrCl2N2
• Molecular Weight: 269.95 g/mol
• IUPAC Name: 5-(1-bromopropyl)-2,4-dichloropyrimidine
• InChI: InChI=1S/C7H7BrCl2N2/c1-2-5(8)4-3-11-7(10)12-6(4)9/h3,5H,2H2,1H3
• InChI Key: JFDSPTLTEPNZCZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CN=C(N=C1Cl)Cl)Br

Description

(+/-)-5-(1-Bromopropyl)-2,4-dichloro-pyrimidine is a useful research compound. Its molecular formula is C7H7BrCl2N2 and its molecular weight is 269.95 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (±)-1-(2,4-dichloro-pyrimidin-5-yl)-propan-1-ol (0.26 g; 1.26 mmol) (from Example 7a supra) in diisopropylethylamine (0.55 mL; 3.13 mmol) (Aldrich) was cooled slightly (18° C.) to help offset the exothermicity of the reaction. Neat phosphorus oxybromide (0.35 g; 1.36 mmol) (Aldrich) was added in one portion. The cooling bath was removed and reaction mixture stirred at room temperature. After 15 minutes, the reaction mixture was diluted with ice and ethyl acetate. The organic phase was then washed with brine, dried over anhydrous sodium sulfate, filtered and concentrated. Purification by flash chromatography (Biotage 12M; 5:95 ethyl acetate-hexanes) gave crude (±)-5-(1-bromopropyl)-2,4-dichloro-pyrimidine which was used in subsequent steps without further purification. (Yield 0.23 g). The material showed 3 peaks for the pyrimidine ring proton in its NMR spectrum indicating some displacement of the ring chlorines with bromine.